Cas no 2171892-06-9 (2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane)

• Product Name: 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane
• CAS No: 2171892-06-9
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 6412076
• PubChem ID: 165444245
• Update Time: 2025-06-13

2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane
• EN300-1614796
• 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane
• 2171892-06-9

• Inchi： 1S/C9H15BrO3/c1-8(2)5-9(6-12-8)11-4-7(3-10)13-9/h7H,3-6H2,1-2H3
• InChI Key： PFPPYMRYYWJTTG-UHFFFAOYSA-N
• SMILES： BrCC1COC2(COC(C)(C)C2)O1

Computed Properties

• Exact Mass: 250.02046g/mol
• Monoisotopic Mass: 250.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane

Research Brief on 2-(Bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 2171892-06-9): Recent Advances and Applications

2-(Bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 2171892-06-9) is a spirocyclic compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic ether structure and reactive bromomethyl group, has recently gained attention for its potential applications in drug discovery, chemical synthesis, and material science. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane as a versatile intermediate in organic synthesis. Its spirocyclic framework provides a rigid scaffold that can be functionalized to generate diverse molecular architectures. The bromomethyl group, in particular, serves as a key reactive site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores or functional groups. Researchers have successfully employed this compound in the synthesis of complex molecules, including spirocyclic analogs with potential therapeutic applications.

In the context of drug discovery, 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane has been explored as a building block for the development of novel bioactive compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of spirocyclic inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to confer conformational rigidity to the resulting molecules was found to enhance binding affinity and selectivity, underscoring its value in rational drug design.

From a mechanistic perspective, the reactivity of 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane has been investigated using computational and experimental approaches. Density functional theory (DFT) calculations have provided insights into the electronic properties of the bromomethyl group, predicting its susceptibility to nucleophilic attack. These findings have been corroborated by experimental studies, which have demonstrated efficient substitution reactions under mild conditions, further validating the compound's utility in synthetic chemistry.

Beyond its applications in drug discovery, 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane has also been explored in material science. Its spirocyclic structure has been incorporated into polymers and supramolecular assemblies to impart unique mechanical and thermal properties. Recent work published in Advanced Materials has shown that derivatives of this compound can serve as cross-linking agents, enhancing the stability and performance of polymeric materials.

In conclusion, 2-(bromomethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 2171892-06-9) represents a promising compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and drug developers alike. Future research is expected to further explore its potential in targeted drug delivery systems and advanced material applications, solidifying its role as a key intermediate in multidisciplinary research.